Cas no 90012-35-4 (1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide)

• Product Name: 1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide
• CAS No: 90012-35-4
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 796567
• PubChem ID: 40559079
• Update Time: 2025-04-19

1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-(3-methylbutyl)-, 1,1-dioxide
• 2-(3-methylbutyl)-1,1-dioxo-1,2-benzothiazol-3-one
• DTXSID40654501
• 90012-35-4
• 2-(3-Methylbutyl)-1H-1lambda~6~,2-benzothiazole-1,1,3(2H)-trione

• Inchi： 1S/C12H15NO3S/c1-9(2)7-8-13-12(14)10-5-3-4-6-11(10)17(13,15)16/h3-6,9H,7-8H2,1-2H3
• InChI Key： ADOSFBLEKDHUKA-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CCC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 253.07726451g/mol
• Monoisotopic Mass: 253.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.8Ų